Cas no 43132-96-3 (Phosphoric acid,4-ethylphenyl bis(4-methylphenyl) ester (9CI))

Phosphoric acid,4-ethylphenyl bis(4-methylphenyl) ester (9CI) structure
43132-96-3 structure
Product Name:Phosphoric acid,4-ethylphenyl bis(4-methylphenyl) ester (9CI)
CAS No:43132-96-3
MF:C22H23O4P
MW:382.389387369156
CID:333312
PubChem ID:249653
Update Time:2025-04-19

Phosphoric acid,4-ethylphenyl bis(4-methylphenyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid,4-ethylphenyl bis(4-methylphenyl) ester (9CI)
    • (4-ethylphenyl) bis(4-methylphenyl) phosphate
    • 4-ethylphenyl bis(4-methylphenyl) phosphate
    • AC1L6OX0
    • AC1Q6SII
    • AG-K-25167
    • AR-1G2273
    • CTK4I7054
    • NSC68207
    • NSC-68207
    • NSC 68207
    • DTXSID60290344
    • 43132-96-3
    • Inchi: 1S/C22H23O4P/c1-4-19-9-15-22(16-10-19)26-27(23,24-20-11-5-17(2)6-12-20)25-21-13-7-18(3)8-14-21/h5-16H,4H2,1-3H3
    • InChI Key: YGSPPXVZKKKOBV-UHFFFAOYSA-N
    • SMILES: P(=O)(OC1C=CC(C)=CC=1)(OC1C=CC(C)=CC=1)OC1C=CC(=CC=1)CC

Computed Properties

  • Exact Mass: 382.13349
  • Monoisotopic Mass: 382.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.183
  • Boiling Point: 450°C at 760 mmHg
  • Flash Point: 239.3°C
  • Refractive Index: 1.575
  • PSA: 44.76
  • LogP: 6.51070
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